Cas no 649740-10-3 (Thiophene, 2,5-bis(1,1-dimethylpropyl)-)

• Product Name: Thiophene, 2,5-bis(1,1-dimethylpropyl)-
• CAS No: 649740-10-3
• MF: C₁₄H₂₄S
• MW: 224.405363082886
• CID: 410220
• PubChem ID: 23576692
• Update Time: 2025-04-19

Thiophene, 2,5-bis(1,1-dimethylpropyl)- Chemical and Physical Properties

Names and Identifiers

• Thiophene, 2,5-bis(1,1-dimethylpropyl)-
• 2,5-bis(2-methylbutan-2-yl)thiophene
• 649740-10-3
• DTXSID30635041
• 2,5-di-t-amylthiophene
• SCHEMBL10049581

• Inchi： 1S/C14H24S/c1-7-13(3,4)11-9-10-12(15-11)14(5,6)8-2/h9-10H,7-8H2,1-6H3
• InChI Key： NABWLJOEZZWBCB-UHFFFAOYSA-N
• SMILES： S1C(=CC=C1C(C)(C)CC)C(C)(C)CC

Computed Properties

• Exact Mass: 224.16002
• Monoisotopic Mass: 224.15987194g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.7
• Topological Polar Surface Area: 28.2Ų

Experimental Properties

• PSA: 0